Cas no 2229287-54-9 (2-azido-2-cycloheptylethan-1-ol)

• Product Name: 2-azido-2-cycloheptylethan-1-ol
• CAS No: 2229287-54-9
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6008567
• PubChem ID: 150062744
• Update Time: 2025-05-25

2-azido-2-cycloheptylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-cycloheptylethan-1-ol
• 2229287-54-9
• EN300-1762939

• Inchi： 1S/C9H17N3O/c10-12-11-9(7-13)8-5-3-1-2-4-6-8/h8-9,13H,1-7H2
• InChI Key： DNQDEAOGSISGAY-UHFFFAOYSA-N
• SMILES： OCC(C1CCCCCC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-cycloheptylethan-1-ol

Chemical Profile of 2-azido-2-cycloheptylethan-1-ol (CAS No. 2229287-54-9)

2-azido-2-cycloheptylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229287-54-9, is a specialized organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound belongs to the class of azido alcohols, characterized by the presence of an azido (-N₃) functional group attached to a cycloheptyl backbone, which is further modified by an ethyl chain at the 1-position. The structural configuration of this molecule imparts distinct reactivity and potential applications in synthetic chemistry and drug development.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) rules, ensuring clarity and precision in its identification. The prefix "azido" indicates the presence of the -N₃ group, while "cycloheptyl" denotes the seven-membered cyclic structure, and "ethan-1-ol" specifies the ethyl chain with a hydroxyl (-OH) group at the first carbon. This systematic naming reflects the compound's chemical composition and spatial arrangement, facilitating accurate communication among researchers.

In recent years, 2-azido-2-cycloheptylethan-1-ol has been explored for its potential in pharmaceutical applications. The azido group is a versatile handle in organic synthesis, enabling various transformations such as nucleophilic substitution reactions, which can be exploited to construct more complex molecular architectures. This reactivity makes it a valuable intermediate in the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules.

The cycloheptyl moiety contributes to the steric environment of the molecule, influencing its solubility, metabolic stability, and interaction with biological targets. Researchers have been particularly interested in how this structural feature can be leveraged to modulate pharmacokinetic properties, such as bioavailability and half-life. Additionally, the presence of both an azido group and a hydroxyl group provides multiple sites for functionalization, allowing for the development of derivatives with tailored properties.

Recent studies have highlighted the utility of 2-azido compounds in medicinal chemistry due to their ability to participate in click chemistry reactions. For instance, copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a prominent reaction that utilizes azido groups to form stable triazole rings. This transformation has been widely applied in the synthesis of conjugates for drug delivery systems and bioimaging probes. The incorporation of cycloheptylethan-1-ol into such reactions could potentially yield novel scaffolds with enhanced binding affinity or selectivity for therapeutic targets.

The hydroxyl group in 2-azido-2-cycloheptylethan-1-ol also offers opportunities for further derivatization. For example, etherification or esterification reactions can be employed to introduce additional functional groups or linkers, which might improve solubility or target specificity. Such modifications are crucial in developing prodrugs or drug candidates that require specific metabolic pathways for activation or degradation.

In terms of biological activity, preliminary investigations suggest that derivatives of this compound may exhibit interesting pharmacological profiles. The combination of an azido group and a cycloheptyl backbone could potentially interact with biological macromolecules in unique ways. While specific applications are still under exploration, the structural features suggest potential roles in areas such as anti-inflammatory or antimicrobial therapies.

The synthesis of 2-azido-2-cycloheptylethan-1-ol itself presents challenges due to the sensitivity and reactivity of the azido group. Careful control conditions are required to prevent unintended side reactions, such as decomposition or dimerization. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, making them more accessible for research purposes.

From a regulatory perspective, while 2-azido compounds are subject to certain guidelines due to their reactivity, they are not classified as hazardous materials under standard definitions. Proper handling protocols ensure safety during storage and handling without posing significant risks to health or the environment.

The future direction of research on 2-azido-cycloheptylethanols may include exploring their role in combinatorial chemistry libraries or as building blocks for fragment-based drug discovery programs. The structural diversity offered by this class of compounds could lead to novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 2-azido-cycloheptylethanols, exemplified by CAS No. 2229287-54-9, represent a promising area of investigation in medicinal chemistry. Their unique structural features and reactivity make them valuable tools for synthetic chemists seeking to develop new pharmaceuticals. As research continues to uncover their potential applications, these compounds are likely to play an increasingly important role in drug discovery efforts worldwide.